2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide

• IUPAC Name: 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide
• InChI: InChI=1S/C13H19NO3/c1-2-17-10-13(16)14-9-12(15)8-11-6-4-3-5-7-11/h3-7,12,15H,2,8-10H2,1H3,(H,14,16)
• InChI Key: VHKQUJZJMTYSNL-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC(CC1=CC=CC=C1)O
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide, also known as EHPAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. EHPAA is a synthetic compound that is derived from acetamide and has been studied extensively for its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. By inhibiting COX-2, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide may help to reduce inflammation and pain.
Biochemical and Physiological Effects:
2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to have a number of biochemical and physiological effects in the body. In addition to its anti-inflammatory and analgesic properties, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals. 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has also been shown to have antipyretic properties, which may help to reduce fever.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide in lab experiments is its unique properties and potential applications. 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to have a number of beneficial effects, making it a potential candidate for the development of new medications and other products. However, there are also some limitations to using 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide in lab experiments. For example, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide may have side effects or interactions with other compounds, which could affect the results of experiments.

Future Directions

There are a number of future directions for research on 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide. One area of interest is the development of new medications based on 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide. Researchers are exploring the potential of 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide as a treatment for various conditions, including pain, inflammation, and fever. Another area of interest is the development of new pesticides based on 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide. Researchers are studying the antimicrobial properties of 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide and its potential as a natural alternative to traditional pesticides. Finally, researchers are exploring the potential of 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide as a corrosion inhibitor in various applications, including the oil and gas industry.

Synthesis Methods

The synthesis of 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide involves a multi-step process that requires the use of various reagents and catalysts. The first step involves the reaction of 2-hydroxy-3-phenylpropanoic acid with ethyl chloroacetate to form ethyl 2-(2-hydroxy-3-phenylpropyl)malonate. This intermediate compound is then treated with sodium ethoxide to form the final product, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide.

Scientific Research Applications

2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain medications. In agriculture, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been shown to have antimicrobial properties, making it a potential candidate for the development of new pesticides. In materials science, 2-ethoxy-N-(2-hydroxy-3-phenylpropyl)acetamide has been studied for its potential use as a corrosion inhibitor.